Cas no 1462-75-5 (3-PHENYL PROPANE MAGNESIUM BROMIDE)

• Product Name: 3-PHENYL PROPANE MAGNESIUM BROMIDE
• CAS No: 1462-75-5
• MF: C₉H₁₁BrMg
• MW: 223.392642259598
• MDL: MFCD08064088
• CID: 117706
• PubChem ID: 11117678
• Update Time: 2025-08-05

3-PHENYL PROPANE MAGNESIUM BROMIDE Chemical and Physical Properties

Names and Identifiers

• 3-PHENYL PROPANE MAGNESIUM BROMIDE
• bromo-(3-phenylpropyl)magnesium
• 3-PHENYL-1-PROPYLMAGNESIUM BROMIDE,
• 3-phenylpropyl-magnesium bromide
• 3-Phenyl-1-propylmagnesium bromide, 0.5M THF
• AKOS016017707
• JHUYNQGHNWXETM-UHFFFAOYSA-M
• 3-Phenyl-1-propylmagnesium bromide 0.5 M in Tetrahydrofuran
• 3-(Phenyl)propylmagnesium bromide, 0.5M in THF
• 3-phenylpropyl magnesium bromide
• 3-phenylpropylmagnesium bromide
• 3-(Phenyl)propylmagnesium bromide, 0.50 M in 2-MeTHF
• Magnesium, bromo(3-phenylpropyl)-
• Phenylpropylmagnesium bromide
• (3-phenylpropyl)magnesium bromide
• SCHEMBL1720
• 1462-75-5
• 3-(phenyl)propylmagnesium bromide
• 3-Phenyl-1-propylmagnesium bromide
• MFCD08064088
• magnesium;propylbenzene;bromide
• 3-phenyl-propyl magnesium bromide

• MDL： MFCD08064088
• Inchi： 1S/C9H11.BrH.Mg/c1-2-6-9-7-4-3-5-8-9;;/h3-5,7-8H,1-2,6H2;1H;/q-1;;+2/p-1
• InChI Key： LGMPUKOPMDKKTQ-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].C(C1C=CC=CC=1)C[CH2-]

Computed Properties

• Exact Mass: 221.98943
• Monoisotopic Mass: 221.98945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 70
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 3-PHENYL PROPANE MAGNESIUM BROMIDE

3-PHENYL PROPANE MAGNESIUM BROMIDE: A Comprehensive Overview

3-phenyl propane magnesium bromide, also known as magnesium bromide, 3-phenylpropyl, is a chemical compound with the CAS number 1462-75-5. This compound is widely recognized in the field of organic chemistry and materials science for its unique properties and versatile applications. The compound's structure consists of a magnesium atom bonded to a bromine atom and a 3-phenylpropyl group, which imparts it with distinctive chemical reactivity and physical characteristics.

The synthesis of 3-phenyl propane magnesium bromide typically involves the reaction of magnesium metal with an appropriate bromide source in the presence of a suitable solvent. This process often requires precise control of reaction conditions, including temperature and pressure, to ensure optimal yield and purity. Recent advancements in synthetic methodologies have enabled researchers to explore alternative routes for the preparation of this compound, potentially enhancing its scalability and cost-effectiveness.

In terms of physical properties, 3-phenyl propane magnesium bromide exhibits a crystalline structure with a melting point that is well-suited for various industrial applications. Its solubility in common organic solvents makes it an ideal candidate for use in solution-based chemical reactions. Moreover, the compound's thermal stability has been extensively studied, revealing its ability to withstand elevated temperatures without significant decomposition, which is a critical factor in many manufacturing processes.

The chemical reactivity of 3-phenyl propane magnesium bromide is a subject of ongoing research. Recent studies have highlighted its role as a versatile reagent in organometallic chemistry, particularly in the synthesis of complex organic molecules. Its ability to act as both a nucleophile and an electrophile makes it a valuable tool in asymmetric synthesis and catalytic processes. Furthermore, the compound has demonstrated potential in the development of advanced materials, including polymers and nanoparticles.

In the context of applications, 3-phenyl propane magnesium bromide finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its role in facilitating key transformations in medicinal chemistry has been well-documented, contributing to the development of novel therapeutic agents. Additionally, this compound is employed in the electronics sector as a precursor for high-performance materials used in semiconductor manufacturing.

Recent research has focused on optimizing the use of 3-phenyl propane magnesium bromide in sustainable chemical processes. Scientists have explored its application in green chemistry initiatives, such as catalytic cycles that minimize waste generation and energy consumption. These efforts align with global trends toward environmentally friendly industrial practices.

In conclusion, 3-phenyl propane magnesium bromide, with its unique properties and diverse applications, remains a focal point for both academic and industrial research. As advancements continue to unfold, this compound is poised to play an increasingly significant role in shaping future innovations across multiple disciplines.